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Sulfasalazine in Progressive MS Clinical Trials

The table below summarizes key details and outcomes from a major clinical trial that investigated

sulfasalazine for progressive MS.

Trial/Group Intervention
Trial
Duration
(Years)

Participants
Baseline
Mean
EDSS

Confirmed
EDSS
Progression

Mayo Clinic-
Canadian
Cooperative Trial
[1]

Sulfasalazine 3 199 2.5 52% (Active),
50% (Placebo)

This table reflects data from a 3-year, phase 3 trial. The primary outcome for disability-driven trials in

progressive MS is typically the proportion of patients who experience a confirmed increase in the Expanded

Disability Status Scale (EDSS) score over a specified period [1]. The similar progression rates between the

active drug and placebo groups indicate a lack of efficacy for sulfasalazine in this context.
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Since trials of sulfasalazine and other early immunomodulatory agents were largely negative, the focus in

progressive MS research has shifted [1]. Current clinical trials are exploring novel mechanisms of action

aimed at neuroprotection and targeting compartmentalized inflammation within the central nervous system.

The following diagram illustrates the shift in therapeutic strategies for progressive MS and highlights key

drug classes under investigation.

Historical Approach:
Broad Immunomodulation

Outcome: Generally
Disappointing Results  [1]

Shift in Research Focus

New Therapeutic Targets

BTK Inhibitors
(e.g., Remibrutinib)  [2]

Anti-CD20 Therapies
(e.g., Ocrelizumab, Rituximab)  [2]

DHODH Inhibitors
(e.g., Vidofludimus Calcium)  [2]
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Promising agents in late-stage trials include:

Bruton's tyrosine kinase (BTK) inhibitors: Modulate B-cell signaling and target inflammation in the
central nervous system [2].

Anti-CD20 therapies: Deplete B-cells and have established efficacy [2].
Dihydroorotate dehydrogenase (DHODH) inhibitors: Oral immunomodulators with suggested

neuroprotective properties [2].
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Interpretation for Research and Development

For your work in drug development, the case of sulfasalazine in progressive MS highlights several key

points:

Target Pathology: The failure of broad anti-inflammatory agents like sulfasalazine suggests the

underlying pathology of progressive MS is less dependent on peripheral inflammation and may be
driven by compartmentalised inflammation within the CNS, mitochondrial dysfunction, and
accelerated neurodegeneration [1].
Outcome Measures: The EDSS has been the dominant scale for measuring disability progression,

though its limitations are recognized. There is a ongoing need for more sensitive clinical outcome
measures and validated biomarkers in progressive MS trials [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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